Cas no 766545-06-6 (1,2-Ethanediamine,N1-methyl-N1-(2-pyridinylmethyl)-)

• Product name: 1,2-Ethanediamine,N1-methyl-N1-(2-pyridinylmethyl)-
• CAS No: 766545-06-6
• MF: C₉H₁₅N₃
• MW: 165.2355
• CID: 550863
• PubChem ID: 43373751

1,2-Ethanediamine,N1-methyl-N1-(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-methyl-N1-(2-pyridinylmethyl)-
• 1,2-Ethanediamine,N-methyl-N-(2-pyridinylmethyl)- (9CI)
• N*1*-METHYL-N*1*-PYRIDIN-2-YLMETHYL-ETHANE-1,2-DIAMINE
• N'-methyl-N'-(pyridin-2-ylmethyl)ethane-1,2-diamine
• N-Methyl-N-(2-pyridinylmethyl)-1,2-ethanediamine
• N~1~-Methyl-N~1~-[(pyridin-2-yl)methyl]ethane-1,2-diamine
• N1-Methyl-N1-(pyridin-2-ylmethyl)ethane-1,2-diamine
• 766545-06-6
• AM101254
• N1-methyl-N1-pyridin-2-ylmethylethane-1,2-diamine
• SB55036
• DTXSID70655940

• MDL： MFCD12167415
• Inchi： InChI=1S/C9H15N3/c1-12(7-5-10)8-9-4-2-3-6-11-9/h2-4,6H,5,7-8,10H2,1H3
• InChI Key： MVIFBKMWFCUKKM-UHFFFAOYSA-N
• SMILES： CN(CCN)CC1=CC=CC=N1

Computed Properties

• Exact Mass: 165.12675
• Monoisotopic Mass: 165.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 42.2A^2

Experimental Properties

• PSA: 42.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines